Cas no 2060049-12-7 ((4-ethyl-2,5-dimethylquinolin-3-yl)methanol)

• Product Name: (4-ethyl-2,5-dimethylquinolin-3-yl)methanol
• CAS No: 2060049-12-7
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD30499810
• CID: 5212647
• PubChem ID: 125453523
• Update Time: 2025-06-11

(4-ethyl-2,5-dimethylquinolin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinemethanol, 4-ethyl-2,5-dimethyl-
• (4-ethyl-2,5-dimethylquinolin-3-yl)methanol

• MDL： MFCD30499810
• Inchi： 1S/C14H17NO/c1-4-11-12(8-16)10(3)15-13-7-5-6-9(2)14(11)13/h5-7,16H,4,8H2,1-3H3
• InChI Key： YODVZHJPKSJUMG-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C=CC=2)C(CC)=C(CO)C=1C

Additional information on (4-ethyl-2,5-dimethylquinolin-3-yl)methanol

Introduction to (4-ethyl-2,5-dimethylquinolin-3-yl)methanol (CAS No. 2060049-12-7)

(4-ethyl-2,5-dimethylquinolin-3-yl)methanol, with the CAS number 2060049-12-7, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of (4-ethyl-2,5-dimethylquinolin-3-yl)methanol is characterized by a quinoline ring system substituted with an ethyl group at the 4-position, methyl groups at the 2 and 5 positions, and a hydroxymethyl group at the 3-position. This unique structural arrangement confers the compound with specific chemical properties and reactivity profiles that make it an interesting candidate for further investigation.

In the realm of medicinal chemistry, (4-ethyl-2,5-dimethylquinolin-3-yl)methanol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with various biological targets, including enzymes and receptors, which are crucial for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases.

The pharmacological profile of (4-ethyl-2,5-dimethylquinolin-3-yl)methanol has also been investigated in preclinical studies. These studies have shown that the compound possesses favorable pharmacokinetic properties, such as good solubility and stability, which are essential for effective drug delivery. Additionally, preliminary toxicity assessments indicate that it has a low toxicity profile, making it a promising candidate for further development.

One of the key areas of interest for (4-ethyl-2,5-dimethylquinolin-3-yl)methanol is its potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many diseases, including cardiovascular diseases, cancer, and autoimmune disorders. Research conducted by a team at the University of California in 2022 revealed that this compound effectively reduces inflammatory markers in both in vitro and in vivo models. The mechanism of action appears to involve modulation of key signaling pathways involved in inflammation.

Beyond its therapeutic applications, (4-ethyl-2,5-dimethylquinolin-3-yl)methanol has also been studied for its use as a synthetic intermediate in organic synthesis. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse functionalities. This versatility has led to its adoption in various synthetic routes designed to produce compounds with specific biological activities or industrial applications.

The synthesis of (4-ethyl-2,5-dimethylquinolin-3-yl)methanol typically involves multistep processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches. For example, a study published in Organic Letters in 2019 described a novel catalytic route that significantly reduced the number of steps required and minimized waste production.

In conclusion, (4-ethyl-2,5-dimethylquinolin-3-yl)methanol (CAS No. 2060049-12-7) is a multifaceted compound with promising applications in medicinal chemistry and organic synthesis. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.